5-{[7-(2-cyclohexylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}-2-pyridinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related spirocyclic compounds, such as those containing the 2,7-diazaspiro[4.5]decane ring system, involves methods like nitrile lithiation/alkylation and 1,4-addition reactions. These techniques are crucial for creating the spirocyclic piperidine-pyrrolidine and piperidine-azetidine ring systems, which are similar in structure to the compound (Smith et al., 2016).
Molecular Structure Analysis
The molecular structure of similar compounds, like 2-(pyridine-2-yl)-1,3-diazaspiro[4.4]non-1-en-4-one, exhibits interesting characteristics such as tautomerism, where the structure changes depending on the solvent used. This tautomerism is essential for understanding the molecular behavior of related compounds (Šimůnek et al., 2017).
Chemical Reactions and Properties
The compound's chemical reactions can be inferred from similar structures. For instance, the reactions of polyfluorinated cyclohexa-2,5-dienones show the formation of fluorinated 1-oxaspiro compounds, which are chemically related to our compound of interest. These reactions provide insights into the types of chemical transformations that such compounds can undergo (Kovtonyuk et al., 2005).
Physical Properties Analysis
The physical properties of related compounds can be studied through X-ray diffraction and NMR techniques, as demonstrated in the structural analysis of diazaspiro compounds. These techniques help in understanding the compound's conformation and solid-state structure (Krueger et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, can be deduced from studies on similar spirocyclic compounds. For example, the synthesis and study of diazaspiro[4.5]decan-8-yl)pyrimidin-4-amine derivatives provide insights into the binding affinities and functional activity of similar structures (Shukla et al., 2016).
properties
IUPAC Name |
5-[9-(2-cyclohexylethyl)-2,9-diazaspiro[4.5]decane-2-carbonyl]-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N3O2/c26-20-8-7-19(15-23-20)21(27)25-14-11-22(17-25)10-4-12-24(16-22)13-9-18-5-2-1-3-6-18/h7-8,15,18H,1-6,9-14,16-17H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJLOFVUDJQVCOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCN2CCCC3(C2)CCN(C3)C(=O)C4=CNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.